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Compound of Interest

Compound Name: 3,4-Dibromohexane

Cat. No.: B106768

For Researchers, Scientists, and Drug Development Professionals

This guide provides comprehensive safety and handling information for 3,4-dibromohexane, a
halogenated hydrocarbon utilized in various research and development applications. Due to its
potential hazards, a thorough understanding of its properties and adherence to strict safety
protocols are imperative for all personnel.

Chemical and Physical Properties

A summary of the key physical and chemical properties of 3,4-dibromohexane is presented
below. This data is essential for understanding its behavior under various laboratory conditions.

Property Value Reference
Molecular Formula CeH12Br2 [1][2]
Molecular Weight 243.97 g/mol [2]

CAS Number 16230-28-7 [3]
Appearance Clear liquid [4]

Density 1.594 g/mL at 25 °C [3]

Boiling Point 39 °C at 0.8 mm Hg [3]
Refractive Index n20/D 1.507 [3]

© 2025 BenchChem. All rights reserved. 1/10 Tech Support


https://www.benchchem.com/product/b106768?utm_src=pdf-interest
https://www.benchchem.com/product/b106768?utm_src=pdf-body
https://www.benchchem.com/product/b106768?utm_src=pdf-body
https://pubchem.ncbi.nlm.nih.gov/compound/3_4-Dibromohexane
https://pubchem.ncbi.nlm.nih.gov/compound/4S_-3_4-Dibromohexane
https://pubchem.ncbi.nlm.nih.gov/compound/4S_-3_4-Dibromohexane
https://www.chemicalbook.com/ChemicalProductProperty_EN_CB0479217.htm
https://assets.thermofisher.com/DirectWebViewer/private/document.aspx?prd=ALFAAL12581~~PDF~~MTR~~CGV4~~EN~~2025-09-13%2012:19:22~~2%205-Dibromohexane~~
https://www.chemicalbook.com/ChemicalProductProperty_EN_CB0479217.htm
https://www.chemicalbook.com/ChemicalProductProperty_EN_CB0479217.htm
https://www.chemicalbook.com/ChemicalProductProperty_EN_CB0479217.htm
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b106768?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BE“GH Foundational & Exploratory

Check Availability & Pricing

Hazard Identification and GHS Classification

3,4-Dibromohexane is classified as a hazardous substance. The Globally Harmonized System
(GHS) of Classification and Labelling of Chemicals provides the following classifications:

Hazard Class Category Hazard Statement

Skin Corrosion/Irritation 2 H315: Causes skin irritation
Serious Eye Damage/Eye ) H319: Causes serious eye
Irritation irritation

Specific Target Organ Toxicity 3 H335: May cause respiratory
(Single Exposure) irritation

Signal Word: Warning

Primary Hazards: Irritant.[1]

Toxicological Data

Specific quantitative toxicity data (LD50/LC50) for 3,4-dibromohexane is not readily available
in the reviewed literature. However, based on its GHS classification, it should be handled as a
substance with the potential for significant irritation to the skin, eyes, and respiratory system.
For context, other brominated compounds, such as 1-bromohexane, have a reported oral LD50
in rats of 3,300 mg/kg.[5] Given the lack of specific data for 3,4-dibromohexane, a cautious
approach assuming moderate acute toxicity is warranted.

Experimental Protocols

Adherence to established experimental protocols is crucial for minimizing exposure and
ensuring a safe laboratory environment.

Personal Protective Equipment (PPE)

A risk assessment should be conducted for any procedure involving 3,4-dibromohexane to
determine the appropriate level of PPE. The following table outlines the recommended PPE for
routine handling in a laboratory setting.
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Body Part Recommended Protection Specifications

Safety glasses with side

shields or chemical splash

goggles. A face shield may be )
Eyes/Face N ANSI Z87.1 compliant.

necessary for larger quantities

or when there is a significant

splash hazard.

Nitrile or neoprene gloves are

recommended. Inspect for any

Hands Chemical-resistant gloves. ) )
signs of degradation or
punctures before use.
A flame-retardant lab coat that
fastens securely is essential.
For larger quantities or splash
Body Laboratory coat.

risks, a chemical-resistant
apron over the lab coat is

advised.

If a fume hood is not available,

) a NIOSH-approved respirator
. Work should be conducted in a ] ] ]
Respiratory » ) with appropriate cartridges for
certified chemical fume hood. )
organic vapors should be

used.

Substantial, closed-toe shoes
are mandatory in the

Feet Closed-toe shoes. )
laboratory to protect against

spills.

Handling and Storage Procedures

Handling:

o All work with 3,4-dibromohexane should be performed in a well-ventilated area, preferably
within a certified chemical fume hood.[6]
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e Avoid contact with skin, eyes, and clothing.[4]

» Avoid inhalation of vapor or mist.[7]

o Use appropriate, inspected PPE at all times.

o Keep containers tightly closed when not in use.[6][7]

» Ground and bond containers when transferring to prevent static discharge.

» After handling, wash hands and any exposed skin thoroughly with soap and water.
Storage:

o Store in a cool, dry, and well-ventilated area away from direct sunlight and sources of
ignition.[6][8]

o Keep containers tightly closed and properly labeled.[6][8]

o Store separately from incompatible materials.

Spill and Waste Disposal Protocols

Spill Response:

o Evacuate and Alert: Immediately alert others in the vicinity and evacuate the area if the spill
is large or in a poorly ventilated space.

« Control Ignition Sources: If flammable, extinguish all potential ignition sources.[8]

o Containment: For small spills, contain the liquid with an inert absorbent material such as
vermiculite, sand, or commercial sorbent pads.

o Cleanup: Carefully collect the absorbed material using non-sparking tools and place it into a
designated, labeled hazardous waste container.

o Decontamination: Clean the spill area with an appropriate solvent, followed by washing with
soap and water.
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e Ventilate: Ensure the area is well-ventilated after cleanup.
Waste Disposal:
» All waste containing 3,4-dibromohexane must be treated as hazardous waste.

e Collect all liquid and solid waste (including contaminated PPE and cleaning materials) in a
designated, compatible, and properly labeled hazardous waste container.[3]

o The container should be labeled as "Hazardous Waste" and specify "Halogenated Organic
Waste".[8]

e Do not mix with non-halogenated waste.[8]

» Arrange for disposal through your institution's Environmental Health and Safety (EHS) office
or a licensed hazardous waste disposal company. Incineration at a licensed facility is a
common disposal method for brominated organic compounds.[9]

First Aid Measures

In case of exposure, follow these first aid procedures and seek immediate medical attention.
Provide the Safety Data Sheet (SDS) to the attending medical personnel.
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Exposure Route First Aid Procedure

Move the person to fresh air. If not breathing,
give artificial respiration. If breathing is difficult,

Inhalation _ : . . :
give oxygen. Seek immediate medical attention.

[4]

Immediately flush skin with plenty of water for at
_ least 15 minutes while removing contaminated
Skin Contact ) ]
clothing and shoes. Wash clothing before reuse.

Seek immediate medical attention.[7]

Immediately flush eyes with plenty of water for

at least 15 minutes, occasionally lifting the
Eye Contact upper and lower eyelids. Remove contact

lenses if present and easy to do. Continue

rinsing. Seek immediate medical attention.[7]

Do NOT induce vomiting. Never give anything
) by mouth to an unconscious person. Rinse
Ingestion . . . .
mouth with water. Seek immediate medical

attention.[7]

Chemical Incompatibilities

Store 3,4-dibromohexane separately from the following classes of chemicals to prevent
potentially violent reactions:

Strong oxidizing agents[4]

Strong bases

Reactive metals such as sodium, potassium, and magnesium

Aluminum(8]

Alkalis[8]

Reducing agents|8]
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Visualized Workflows and Relationships

The following diagrams illustrate key logical workflows for the safe handling of 3,4-
dibromohexane.

Preparation Handling Post-Handling

Conduct Risk | _Determines | Gather Appropriate Prepare Fume Hood Transfer and Weigh Segregate Halogenated
Assessment PPE and in Fume Hood (REID (R Waste

Decontaminate Doff PPE and
Work Area and Glassware Wash Hands

Click to download full resolution via product page

General Experimental Workflow for 3,4-Dibromohexane.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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 To cite this document: BenchChem. [An In-depth Technical Guide to the Safe Handling of
3,4-Dibromohexane]. BenchChem, [2025]. [Online PDF]. Available at:
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dibromohexane]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem Contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress uasti

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com

© 2025 BenchChem. All rights reserved. 10/10 Tech Support


https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b106768?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

